Cas no 3307-83-3 (5-hydroxy-6-methyl-nicotinic acid ethyl ester)

5-hydroxy-6-methyl-nicotinic acid ethyl ester structure
3307-83-3 structure
Product name:5-hydroxy-6-methyl-nicotinic acid ethyl ester
CAS No:3307-83-3
MF:C9H11NO3
MW:181.18854
CID:1016516
PubChem ID:15619972

5-hydroxy-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-6-methyl-nicotinic acid ethyl ester
    • A905112
    • Ethyl 5-hydroxy-6-methylnicotinate
    • DB-101120
    • 3307-83-3
    • ETHYL 5-HYDROXY-6-METHYLPYRIDINE-3-CARBOXYLATE
    • MDL: MFCD18382780
    • Inchi: InChI=1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)10-5-7/h4-5,11H,3H2,1-2H3
    • InChI Key: UHOAHFQMCGNFSO-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=C(C)N=C1)O

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4Ų
  • XLogP3: 1.1

5-hydroxy-6-methyl-nicotinic acid ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029003682-500mg
Ethyl 5-hydroxy-6-methylnicotinate
3307-83-3 95%
500mg
$1752.40 2023-09-02
Alichem
A029003682-1g
Ethyl 5-hydroxy-6-methylnicotinate
3307-83-3 95%
1g
$3068.70 2023-09-02
Alichem
A029003682-250mg
Ethyl 5-hydroxy-6-methylnicotinate
3307-83-3 95%
250mg
$1009.40 2023-09-02

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